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CAS Number: 2152-64-9
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Introduction
Opal Blue SS, scientifically designated as C.I. Solvent Blue 23 and registered under CAS

number 2152-64-9, is a synthetic triarylmethane dye.[1][2] It is the hydrochloride salt of the free

base, Spirit Blue.[2][3] This lipophilic dye is characterized by its vibrant greenish-blue hue and

its solubility in organic solvents, while being insoluble in water.[1][3] These properties make it a

versatile colorant in various industrial and scientific applications. This guide provides a

comprehensive technical overview of Opal Blue SS, including its chemical and physical

properties, synthesis, applications, and analytical methodologies, with a focus on providing

actionable insights for research and development professionals.

Physicochemical Properties
Opal Blue SS is a complex organic molecule with the chemical formula C37H30ClN3.[3] Its

structure, based on a central carbon atom bonded to three aryl groups, is responsible for its
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distinct color and solubility characteristics. A summary of its key physicochemical properties is

presented below.

Property Value

Molecular Formula C37H30ClN3

Molecular Weight 552.11 g/mol [3]

Appearance Blue powder[4]

Boiling Point 710.2 °C at 760 mmHg[3]

Flash Point 383.3 °C[3]

Water Solubility 2.081 µg/L at 25 °C[3][5]

LogP 6.01 at 25 °C[5]

Opal Blue SS is slightly soluble in ethanol, producing a blue solution.[1][3] In the presence of

concentrated sulfuric acid, it exhibits a brown-light yellow color, with a blue precipitate forming

upon dilution.[1][3]

Caption: Chemical structure of Opal Blue SS (Solvent Blue 23).

Synthesis of Opal Blue SS
The synthesis of Opal Blue SS is a multi-step process that involves the formation of the

triphenylmethane core followed by the introduction of functional groups that impart its

characteristic color. The general manufacturing method involves the reaction of C.I. Basic Red

9 with an excess of aniline in the presence of benzoic acid.[1][2] This reaction is typically

carried out at elevated temperatures, around 170-180 °C.[1][5]

Alternative synthetic routes include:

The reaction of 4-(4-Aminobenzyl)benzenamine with aniline, aniline hydrochloride, 1-

Nitrobenzene, and Ferric chloride at 170 °C.[1][5]

Heating a mixture of aniline, p-Methylaniline, and Triethylamine hydrochloride with Iron or

Ferrous chloride and 1-Nitrobenzene.[1][5]
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Oxidation of a mixture of aniline and p-Methylaniline with Arsenic acid hemihydrate.[1][5]

Heating aniline with tetrachloromethane.[1][5]

Reactants

Reaction Product

C.I. Basic Red 9

Heating (170-180 °C)Aniline (excess)

Benzoic Acid (catalyst)

Opal Blue SS

Click to download full resolution via product page

Caption: General synthesis workflow for Opal Blue SS.

Applications of Opal Blue SS
The unique properties of Opal Blue SS lend it to a variety of applications across different fields:

Industrial Manufacturing: It is used as a colorant in the production of laser-welded articles,

imparting a distinct green-light blue color.[3][5]

Textile Industry: Opal Blue SS is utilized in textile dyeing and printing, valued for its good

color fastness and stability.[4][6]

Microbiology: In the form of Spirit Blue, it is a key component of Spirit Blue Agar, a medium

used for the detection of lipase activity in bacteria.[7] The dye acts as an indicator, forming a

halo around colonies of lipolytic microorganisms.[2]

Histology: It can be employed as a stain to visualize specific cellular structures, such as

nuclei and certain granules.[2]
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Pharmacology and Virology: In research settings, it has been used to assess cell viability

and death in studies investigating the interaction of drugs and viruses with cells.[2]

Analytical Methodologies
The purity and concentration of Opal Blue SS can be determined using various analytical

techniques. High-performance liquid chromatography (HPLC) and UV-Visible spectroscopy are

commonly employed for this purpose.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This protocol outlines a general method for determining the purity of Opal Blue SS.

Instrumentation:

HPLC system with a UV-Vis detector

C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Opal Blue SS standard of known purity

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (e.g., 85:15 v/v).

The exact ratio may need to be optimized based on the specific column and system.

Standard Solution Preparation: Accurately weigh a known amount of Opal Blue SS standard

and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of dilutions

to create a calibration curve.
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Sample Preparation: Dissolve a known amount of the Opal Blue SS sample in the mobile

phase.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10-20 µL

Detection Wavelength: Set the detector to the wavelength of maximum absorbance for

Opal Blue SS (around 586 nm).[8]

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Data Analysis: Identify the peak corresponding to Opal Blue SS based on the retention time

of the standard. Calculate the purity of the sample by comparing the peak area of the sample

to the calibration curve.
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Caption: Workflow for HPLC analysis of Opal Blue SS.

Toxicological and Safety Information
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As with any chemical substance, proper handling and safety precautions are essential when

working with Opal Blue SS.

General Hazards: The available safety data does not classify Opal Blue SS as a hazardous

substance according to GHS criteria for 100% of reports.[9] However, it is intended for

industrial and research use only.[3]

Handling: Standard laboratory safety practices should be followed. This includes working in a

well-ventilated area, wearing appropriate personal protective equipment (PPE) such as

gloves, safety glasses, and a lab coat.

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[10]

Skin Contact: Wash the affected area with soap and water.

Eye Contact: Flush eyes with plenty of water for at least 15 minutes.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Storage: Store in a cool, dry place away from incompatible materials.

It is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier for the

most detailed and up-to-date safety information.[10]

Conclusion
Opal Blue SS (Solvent Blue 23) is a triarylmethane dye with a unique set of properties that

make it valuable in a range of industrial and scientific applications. Its vibrant color, solubility in

organic solvents, and role as a biological indicator underscore its versatility. A thorough

understanding of its physicochemical properties, synthesis, and analytical methods is essential

for its effective and safe utilization in research and development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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